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Compound of Interest

(4-Bromophenyl)(2,2-
Compound Name:
dimethoxyethyl)sulfane

Cat. No.: B051402

An In-depth Technical Guide to (4-Bromophenyl)(2,2-dimethoxyethyl)sulfane

This guide provides a detailed overview of the chemical compound (4-Bromophenyl)(2,2-
dimethoxyethyl)sulfane, catering to researchers, scientists, and professionals in the field of
drug development.

Chemical Structure and Properties

(4-Bromophenyl)(2,2-dimethoxyethyl)sulfane is an aromatic sulfide compound. Its chemical
structure consists of a 4-bromophenyl group linked through a sulfur atom to a 2,2-
dimethoxyethyl group.

Chemical Identifiers and Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b051402?utm_src=pdf-interest
https://www.benchchem.com/product/b051402?utm_src=pdf-body
https://www.benchchem.com/product/b051402?utm_src=pdf-body
https://www.benchchem.com/product/b051402?utm_src=pdf-body
https://www.benchchem.com/product/b051402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 118780-12-4 [1]
Molecular Formula C10H13Bro2s [1]
Molecular Weight 277.18 g/mol [1]
COC(0OC)CSsC1=CC=C(Br)C=
SMILES [1]
C1
Purity 96% (Standard) [1]

Structural Diagram

Caption: Chemical structure of (4-Bromophenyl)(2,2-dimethoxyethyl)sulfane.

Experimental Information

Detailed experimental protocols for the synthesis and quantitative analytical data for (4-
Bromophenyl)(2,2-dimethoxyethyl)sulfane are not extensively available in peer-reviewed
literature. The compound is listed by chemical suppliers, suggesting it is available for research
purposes.[1][2]

A general synthetic approach for similar aryl sulfides often involves the reaction of a
corresponding thiophenol with a suitable alkyl halide. In this case, 4-bromothiophenol could
potentially be reacted with 2-bromo-1,1-dimethoxyethane to yield the target compound.

Hypothetical Synthetic Pathway

4-Bromothiophenol

(4-Bromophenyl)(2,2-dimethoxyethyl)sulfane

2-Bromo-1,1-dimethoxyethane

Click to download full resolution via product page

Caption: A plausible synthetic route to the target compound.
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Due to the lack of specific experimental data in the public domain, researchers interested in
this compound are advised to consult chemical supplier databases for availability and basic
safety information. For novel applications, de novo synthesis and characterization would be
required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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